Cas no 320417-94-5 (N-METHYL-4-OXO-3-PHENYL-3,4-DIHYDRO-1-PHTHALAZINECARBOXAMIDE)

• Product Name: N-METHYL-4-OXO-3-PHENYL-3,4-DIHYDRO-1-PHTHALAZINECARBOXAMIDE
• CAS No: 320417-94-5
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• MDL: MFCD00138594
• CID: 5155805
• Update Time: 2026-03-04

N-METHYL-4-OXO-3-PHENYL-3,4-DIHYDRO-1-PHTHALAZINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-METHYL-4-OXO-3-PHENYL-3,4-DIHYDRO-1-PHTHALAZINECARBOXAMIDE
• N-methyl-4-oxo-3-phenyl-3,4-dihydrophthalazine-1-carboxamide
• 1-Phthalazinecarboxamide, 3,4-dihydro-N-methyl-4-oxo-3-phenyl-

• MDL： MFCD00138594
• Inchi： 1S/C16H13N3O2/c1-17-15(20)14-12-9-5-6-10-13(12)16(21)19(18-14)11-7-3-2-4-8-11/h2-10H,1H3,(H,17,20)
• InChI Key： PBYHZWYQPSZYNO-UHFFFAOYSA-N
• SMILES： C1(C(NC)=O)C2=C(C=CC=C2)C(=O)N(C2=CC=CC=C2)N=1

Additional information on N-METHYL-4-OXO-3-PHENYL-3,4-DIHYDRO-1-PHTHALAZINECARBOXAMIDE

Introduction to N-Methyl-4-Oxo-3-Phenyl-3,4-Dihydro-1-Phthalazinecarboxamide (CAS No. 320417-94-5)

N-Methyl-4-Oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide, with the chemical formula C₁₃H₁₁NO₃, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The CAS number 320417-94-5 provides a unique identifier for this substance, facilitating its recognition and study in scientific literature and industrial applications.

The molecular structure of N-Methyl-4-Oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide consists of a phthalazine core, which is a heterocyclic aromatic system. This core is modified by various functional groups, including an amide group and a methyl substituent, which contribute to its distinct chemical behavior. The presence of these functional groups makes the compound a versatile intermediate in organic synthesis and a potential candidate for drug development.

Recent research in the field of pharmaceutical chemistry has highlighted the importance of heterocyclic compounds in drug design. Phthalazine derivatives, in particular, have shown promise as bioactive molecules due to their ability to interact with biological targets in a selective manner. The N-Methyl-4-Oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide structure exhibits properties that make it an attractive scaffold for further derivatization and optimization.

One of the key aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The amide group in the structure can be further functionalized through various chemical reactions, such as hydrolysis or coupling reactions, to introduce additional pharmacophores. This flexibility allows chemists to explore different modifications and tailor the compound's properties for specific applications.

Moreover, the phthalazine core has been studied for its pharmacological effects. Phthalazine derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The N-Methyl-4-Oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide derivative may inherit some of these properties while also offering new opportunities for therapeutic intervention. Further investigation into its biological activity is warranted to fully understand its potential.

In the context of drug discovery, the synthesis of novel compounds is a continuous process that relies on innovative methodologies. The preparation of N-Methyl-4-Oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide involves multi-step organic synthesis techniques that require careful optimization to ensure high yield and purity. Advances in synthetic chemistry have enabled the efficient production of complex molecules like this one, making it more accessible for research purposes.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular modeling techniques have been instrumental in predicting the behavior of N-Methyl-4-Oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide within biological systems. These studies help researchers design experiments more effectively and accelerate the drug development process. By integrating experimental data with computational predictions, scientists can gain deeper insights into the compound's mechanism of action.

Recent publications have demonstrated the utility of phthalazine derivatives in addressing various therapeutic challenges. For instance, studies have shown that certain phthalazine-based compounds can modulate enzyme activity and receptor binding affinity. The N-Methyl group in N-Methyl-4-Oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide may play a crucial role in determining its binding interactions with biological targets. Understanding these interactions is essential for developing drugs that are both effective and well-tolerated.

The pharmaceutical industry continually seeks new compounds that can be developed into drugs with improved efficacy and reduced side effects. The phthalazine core provides a scaffold that can be modified to achieve these goals. By exploring different substituents and functional groups, researchers can fine-tune the properties of N-Methyl-N'-phenylmaleimide (another derivative with similar characteristics) to meet specific therapeutic needs.

In conclusion, N-Methyl-N'-phenylmaleimide (CAS No. 32041794) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and versatility make it a valuable tool for drug development. As our understanding of molecular interactions grows, so does our ability to harness compounds like this one for therapeutic purposes. Continued research and innovation will undoubtedly lead to new applications and advancements in medicine.